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Compound of Interest

Compound Name: FMF-04-159-2

Cat. No.: B15584324 Get Quote

Technical Support Center: FMF-04-159-2
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

FMF-04-159-2, focusing on common solubility challenges in aqueous media.

Frequently Asked Questions (FAQs) &
Troubleshooting Guide
Q1: What is the recommended solvent for preparing a stock solution of FMF-04-159-2?

A1: The recommended solvent for preparing a stock solution of FMF-04-159-2 is dimethyl

sulfoxide (DMSO).[1][2][3][4] It is advisable to use a freshly opened, anhydrous grade of

DMSO, as hygroscopic DMSO can negatively impact the solubility of the compound.[5]

Q2: I am observing a precipitate in my FMF-04-159-2 stock solution. What should I do?

A2: If you observe precipitation in your stock solution, gentle heating and/or sonication can be

used to aid dissolution.[5] Ensure the solution is clear before use. For long-term storage, it is

recommended to aliquot the stock solution and store it at -20°C or -80°C to prevent

degradation from repeated freeze-thaw cycles.[5]

Q3: My experimental protocol requires a low percentage of DMSO. How can I prepare a

working solution of FMF-04-159-2 in aqueous media?
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A3: FMF-04-159-2 has limited solubility in purely aqueous solutions. To prepare a working

solution for in vitro or in vivo experiments, co-solvents are typically required. Below are

established protocols for preparing FMF-04-159-2 in vehicles suitable for administration. It is

recommended to keep the proportion of DMSO in the final working solution below 2%,

especially for in vivo studies with sensitive animal models.[5]

Q4: Can I prepare a ready-to-use aqueous solution of FMF-04-159-2 for long-term storage?

A4: It is not recommended to store FMF-04-159-2 in aqueous working solutions for extended

periods. For in vivo experiments, it is best to prepare the working solution freshly on the day of

use to ensure stability and prevent precipitation.[5] Stock solutions in DMSO, however, can be

stored for longer periods at low temperatures (-20°C for one year, -80°C for two years).[5]

Q5: What are the known targets of FMF-04-159-2?

A5: FMF-04-159-2 is a potent and covalent inhibitor of Cyclin-dependent kinase 14 (CDK14).[2]

[5][6] It also shows activity against other members of the TAIRE kinase family (CDK16, CDK17,

and CDK18) and can bind to CDK2.[1][7][8] Its covalent binding to CDK14 is sustained even

after washout.[1][7]

Quantitative Solubility Data
Solvent Maximum Concentration Source

DMSO ≥ 100 mg/mL (146.41 mM) MedchemExpress[5]

DMSO 100 mM R&D Systems[1]

DMSO 2 mg/mL (clear solution) Sigma-Aldrich[2]

DMSO 10 mM Probechem[6]

Ethanol 20 mM R&D Systems[1]

Acetonitrile Soluble Cayman Chemical[3]

Experimental Protocols
Preparation of Stock Solution in DMSO
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Weigh the desired amount of FMF-04-159-2 powder in a sterile microcentrifuge tube.

Add the appropriate volume of anhydrous DMSO to achieve the desired concentration (e.g.,

10 mM or 100 mM).

Vortex the solution until the compound is completely dissolved. If necessary, gentle warming

or sonication can be applied.

Aliquot the stock solution into smaller volumes and store at -20°C or -80°C.

Preparation of Working Solution for In Vivo Studies
Protocol 1: PEG300/Tween-80/Saline Formulation[5]

Start with a 10% DMSO stock solution of FMF-04-159-2.

Add 40% PEG300 to the DMSO stock solution and mix thoroughly.

Add 5% Tween-80 and mix until the solution is homogeneous.

Finally, add 45% saline to reach the final volume and mix well.

This protocol yields a clear solution with a solubility of at least 2.08 mg/mL (3.05 mM).

Protocol 2: Corn Oil Formulation[5]

Prepare a stock solution of FMF-04-159-2 in DMSO.

In a separate tube, measure out 90% corn oil.

Add 10% of the DMSO stock solution to the corn oil and vortex thoroughly to create a

uniform suspension.

This protocol also results in a clear solution with a solubility of at least 2.08 mg/mL (3.05

mM).
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Troubleshooting FMF-04-159-2 Solubility Issues
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Caption: Workflow for dissolving FMF-04-159-2 and troubleshooting solubility.
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FMF-04-159-2 Mechanism of Action
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Caption: FMF-04-159-2 covalently inhibits CDK14, leading to G2/M cell cycle arrest.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. rndsystems.com [rndsystems.com]

2. FMF-04-159-2 ≥98% (HPLC) | Sigma-Aldrich [sigmaaldrich.com]

3. caymanchem.com [caymanchem.com]

4. medkoo.com [medkoo.com]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15584324?utm_src=pdf-body-img
https://www.benchchem.com/product/b15584324?utm_src=pdf-body
https://www.benchchem.com/product/b15584324?utm_src=pdf-custom-synthesis
https://www.rndsystems.com/products/fmf-04-159-2_7158
https://www.sigmaaldrich.com/US/en/product/sigma/sml3027
https://www.caymanchem.com/product/39989/fmf-04-159-2
https://www.medkoo.com/products/40174
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15584324?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. medchemexpress.com [medchemexpress.com]

6. FMF-04-159-2 | 2364489-81-4 Probechem Biochemicals [probechem.com]

7. FMF-04-159-2 | CDK5 Subfamily | Tocris Bioscience [tocris.com]

8. Discovery of covalent CDK14 inhibitors with pan-TAIRE family specificity - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [troubleshooting FMF-04-159-2 solubility issues in
aqueous media]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15584324#troubleshooting-fmf-04-159-2-solubility-
issues-in-aqueous-media]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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